Cas no 2110041-38-6 (methyl 4-amino-3-(5-methyl-1,2-oxazol-3-yl)butanoate)

• Product Name: methyl 4-amino-3-(5-methyl-1,2-oxazol-3-yl)butanoate
• CAS No: 2110041-38-6
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6232880
• PubChem ID: 165615556
• Update Time: 2025-11-01

methyl 4-amino-3-(5-methyl-1,2-oxazol-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(5-methyl-1,2-oxazol-3-yl)butanoate
• 2110041-38-6
• EN300-1816343

• Inchi： 1S/C9H14N2O3/c1-6-3-8(11-14-6)7(5-10)4-9(12)13-2/h3,7H,4-5,10H2,1-2H3
• InChI Key： PNTNHFXSTJTMBA-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(CN)CC(=O)OC)=N1

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.4Ų

Additional information on methyl 4-amino-3-(5-methyl-1,2-oxazol-3-yl)butanoate

Methyl 4-amino-3-(5-methyl-1,2-oxazol-3-yl)butanoate (CAS No. 2110041-38-6): A Comprehensive Overview

Methyl 4-amino-3-(5-methyl-1,2-oxazol-3-yl)butanoate, a compound with the chemical identifier CAS No. 2110041-38-6, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate an oxazole moiety, which is known for its versatility in drug design and development. The presence of an amino group and a methyl ester at specific positions further enhances its pharmacological profile, making it a promising candidate for further investigation.

The structural framework of Methyl 4-amino-3-(5-methyl-1,2-oxazol-3-yl)butanoate consists of a four-carbon chain terminated by an ester group, with an amino group attached to the fourth carbon. The oxazole ring is fused to the third carbon of the chain, introducing a heterocyclic component that is highly valued in medicinal chemistry. This particular arrangement of functional groups makes the compound an intriguing subject for studying its interactions with biological targets.

In recent years, there has been a growing interest in heterocyclic compounds due to their demonstrated efficacy in various therapeutic areas. The oxazole ring, in particular, has been extensively studied for its role in modulating biological pathways. For instance, derivatives of oxazole have shown promise in treating neurological disorders, infectious diseases, and inflammatory conditions. The incorporation of a methyl group on the oxazole ring in Methyl 4-amino-3-(5-methyl-1,2-oxazol-3-yl)butanoate may enhance its metabolic stability and bioavailability, which are critical factors for drug development.

The compound's amino group provides a site for further chemical modification, allowing researchers to explore its potential as a precursor for more complex molecules. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is often required to achieve desired pharmacological properties. The ester functionality at the terminal carbon can also be hydrolyzed under specific conditions to yield a free carboxylic acid, opening up possibilities for conjugation with other bioactive molecules.

Recent studies have highlighted the importance of understanding the physicochemical properties of small molecules in predicting their biological behavior. Methyl 4-amino-3-(5-methyl-1,2-oxazol-3-yl)butanoate exhibits favorable solubility characteristics and moderate lipophilicity, which are desirable traits for oral bioavailability. Computational modeling techniques have been employed to predict the binding affinity of this compound to various protein targets. These simulations have suggested potential interactions with enzymes and receptors involved in metabolic pathways, warranting further experimental validation.

The synthesis of Methyl 4-amino-3-(5-methyl-1,2-oxazol-3-yl)butanoate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the oxazole ring through cyclization reactions and subsequent functionalization at strategic positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. The use of catalytic systems has reduced reaction times and improved yields, making it feasible to produce larger quantities for research purposes.

In vitro studies have begun to elucidate the biological activity of Methyl 4-amino-3-(5-methyl-1,2-oxazol-3-yl)butanoate. Initial experiments have shown modest inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These findings align with the known properties of oxazole derivatives and suggest that this compound may have therapeutic potential in managing related conditions. Further investigations are underway to determine its specificity and selectivity against target enzymes.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Methyl 4-amino-3-(5-methyl-1,2-oxazol-3-y)butanoate serves as an excellent example of how structural modifications can influence biological outcomes. By leveraging computational tools and experimental data, researchers can systematically explore its pharmacological profile and identify new applications. This iterative process is essential for translating laboratory findings into viable therapeutic options.

The future prospects for Methyl 4-amino-3-(5-methyl-l,l -oxazol -3 -yl)butanoate are promising given its unique structural features and preliminary biological activity. Ongoing research aims to optimize its pharmacokinetic properties and explore new mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound towards clinical development. As our understanding of biological systems continues to grow, molecules like Methyl 4-amino-l,l -(5 -methyl-l ,l -oxazol -l ,l -yl)butanoate will play an increasingly important role in addressing unmet medical needs.